Cas no 893637-97-3 ([1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)-
• CAS No: 893637-97-3
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 720372
• Update Time: 2026-04-29

[1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-3'-(trifluoromethyl)-
• 3-[4-chloro-3-(trifluoromethyl)phenyl]benzoic acid
• 4'-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• 4-chloro-3-(trifluoromethyl)biphenyl-3-carboxylic acid

• Inchi： InChI=1S/C14H8ClF3O2/c15-12-5-4-9(7-11(12)14(16,17)18)8-2-1-3-10(6-8)13(19)20/h1-7H,(H,19,20)
• InChI Key： VSQXJAQDHCHJPP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 300.01600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.30000
• LogP: 4.72400